(2-Methacryloyloxyethyl)dodecyldimethylammonium bromide

• Molecular Formula: C20H40BrNO2
• Molecular Weight: 406.4 g/mol
• IUPAC Name: dodecyl-dimethyl-[2-(2-methylprop-2-enoyloxy)ethyl]azanium;bromide
• InChI: InChI=1S/C20H40NO2.BrH/c1-6-7-8-9-10-11-12-13-14-15-16-21(4,5)17-18-23-20(22)19(2)3;/h2,6-18H2,1,3-5H3;1H/q+1;/p-1
• InChI Key: ARZADRIAOMWMOJ-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)CCOC(=O)C(=C)C.[Br-]
• Related CAS: 96526-36-2

Description

(2-Methacryloyloxyethyl)dodecyldimethylammonium bromide is a useful research compound. Its molecular formula is C20H40BrNO2 and its molecular weight is 406.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a two-necked flask provided with a reflux condenser and a dropping funnel were introduced 94.3 g (0.6 mol) of methacryloyloxyethyl-N,N-dimethylamine, 78 g of isopropyl ether and 0.1 g of hydroquinone monomethyl ether, which was employed as a polymerization inhibitor, and mixed homogeneously. After dropping 149.5 g (0.6 mol) of 1-bromododecane thereinto within about 15 minutes, the mixture was allowed to stand overnight under stirring at room temperature. Then the reaction mixture was washed with 500 ml of isopropyl ether to obtain crystals of methacryloyloxyethyl-N,N-dimethyldodecylammonium bromide.